Ankyrin repeat domain-containing protein 30A (904-912)

• sequence: SLSKILDTV
• source: Homo sapiens (human)
• synonym: Ankyrin repeat domain-containing protein 30A (904-912)

Description

Ankyrin repeat domain-containing protein 30A

Scientific Research Applications

Molecular Architecture and Protein Recognition

Ankyrin repeat domain-containing proteins are involved in a diverse set of cellular functions. The ankyrin repeat, a frequently observed amino acid motif in protein databases, plays a crucial role in protein–protein interactions. Defects in these proteins are linked to various human diseases. Studies have characterized the folding and assembly pathways of ankyrin repeat domains, highlighting their general two-state folding transition despite their modular structure. This understanding contributes to the consensus-based design of proteins for molecular recognition (Mosavi, Cammett, Desrosiers, & Peng, 2004).

Interaction with Membrane Proteins

The membrane-binding domain of ankyrin contains independently folded subdomains, each with six ankyrin repeats. These repeats mediate interactions with various proteins, including transcription factors, cell differentiation molecules, and structural proteins. This specific arrangement facilitates the protein’s ability to interact with multiple subdomains, crucial for its function (Michaely & Bennett, 1993).

Nanospring Behavior

Ankyrin repeats exhibit nanospring properties, vital in mechanotransduction and potentially useful in nanodevice design. Their amino-acid motif, which functions in protein recognition, can form a superhelical spiral, suggesting spring-like behavior. This feature is pivotal in the structural functionality of these proteins (Lee et al., 2006).

Structural and Functional Diversity

Ankyrin repeat proteins do not recognize specific sequences, and interacting residues are dispersed throughout the molecule. The repetitive and elongated nature of these proteins underlines their unique characteristics in terms of stability, folding, unfolding, and binding specificity. This versatility allows for modifications in specificity and stability, and even the creation of ankyrin repeat proteins with novel functions (Li, Mahajan, & Tsai, 2006).

Role in Muscle Physiology

Ankyrin repeat domain-containing proteins play a significant role in muscle physiology. Their high affinity for other ankyrin repeats and resistance to mechanical forces and alkalinization make them crucial in muscle development and adaptive responses. They are involved in structural fixation of the contractile apparatus to the muscle membrane and control various differentiation steps during muscle development (Tee & Peppelenbosch, 2010).

Binding Site Diversity

Ankyrin repeat domains in ankyrins form distinct, high affinity binding sites for various membrane proteins. This diversity in binding sites is a result of different combinations of ANK repeat domains and different determinants within the same combination of repeat domains. Such diversity enables ankyrin to simultaneously associate with multiple types of membrane proteins, which has implications for the assembly of integral membrane proteins into specialized regions of the plasma membrane (Michaely & Bennett, 1995).